Cas no 90104-77-1 (Naphthalene, 2-(methylthio)-1-nitro-)

90104-77-1 structure
Product name:Naphthalene, 2-(methylthio)-1-nitro-
Naphthalene, 2-(methylthio)-1-nitro- Chemical and Physical Properties
Names and Identifiers
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- Naphthalene, 2-(methylthio)-1-nitro-
- 2-methylsulfanyl-1-nitronaphthalene
- 2-(Methylsulfanyl)-1-nitronaphthalene
- DTXSID30529496
- 90104-77-1
-
- Inchi: InChI=1S/C11H9NO2S/c1-15-10-7-6-8-4-2-3-5-9(8)11(10)12(13)14/h2-7H,1H3
- InChI Key: GYWRZGDCDJHJJA-UHFFFAOYSA-N
- SMILES: CSC1=C(C2=CC=CC=C2C=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 219.03539970g/mol
- Monoisotopic Mass: 219.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1Ų
- XLogP3: 3.5
Naphthalene, 2-(methylthio)-1-nitro- Related Literature
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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